Cas no 125773-94-6 (3,6-Diethylbenzene-1,2-dicarbonitrile)

• Product Name: 3,6-Diethylbenzene-1,2-dicarbonitrile
• CAS No: 125773-94-6
• MF: C₁₂H₁₂N₂
• MW: 184.2371
• CID: 4740627
• PubChem ID: 14708493
• Update Time: 2025-05-23

3,6-Diethylbenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,6-diethyl-
• 3,6-Diethylbenzene-1,2-dicarbonitrile
• 3,6-Diethylphthalonitrile
• F74424
• 125773-94-6
• 3,6-diethyl-1,2-Benzenedicarbonitrile
• 1,2-Benzenedicarbonitrile,3,6-diethyl-
• BS-52617
• SCHEMBL7975202
• CS-0379197

• Inchi： 1S/C12H12N2/c1-3-9-5-6-10(4-2)12(8-14)11(9)7-13/h5-6H,3-4H2,1-2H3
• InChI Key： AENCVFZQMQUYSJ-UHFFFAOYSA-N
• SMILES： N#CC1C(C#N)=C(C([H])=C([H])C=1C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3,6-Diethylbenzene-1,2-dicarbonitrile

3,6-Diethylbenzene-1,2-dicarbonitrile: A Comprehensive Overview

3,6-Diethylbenzene-1,2-dicarbonitrile, also known by its CAS registry number CAS No. 125773-94-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a benzene ring with two ethyl groups and two cyano groups in specific positions. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable material for research and industrial applications.

The molecular structure of 3,6-Diethylbenzene-1,2-dicarbonitrile consists of a benzene ring with two ethyl substituents at the 3 and 6 positions and two cyano groups at the 1 and 2 positions. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity in various chemical reactions. The presence of the cyano groups introduces polarity to the molecule, enhancing its solubility in polar solvents while maintaining some degree of hydrophobicity due to the ethyl substituents.

Recent studies have highlighted the potential of 3,6-Diethylbenzene-1,2-dicarbonitrile as a versatile building block in organic synthesis. Its ability to undergo nucleophilic substitution reactions makes it an attractive candidate for synthesizing more complex molecules with tailored functionalities. For instance, researchers have explored its use in the preparation of advanced polymers and materials with enhanced mechanical and thermal properties.

In addition to its role as a synthetic intermediate, 3,6-Diethylbenzene-1,2-dicarbonitrile has shown promise in the field of catalysis. Its ability to coordinate with metal catalysts has been leveraged in various catalytic processes, including hydrogenation and oxidation reactions. Recent advancements in catalytic chemistry have further expanded its utility by enabling more efficient and selective transformations using this compound as a ligand or precursor.

The physical properties of 3,6-Diethylbenzene-1,2-dicarbonitrile are also worth noting. It has a melting point of approximately 55°C and a boiling point around 280°C under standard conditions. These properties make it suitable for use in processes that require stability over a wide temperature range. Furthermore, its moderate solubility in common organic solvents facilitates its handling and processing in laboratory settings.

The synthesis of 3,6-Diethylbenzene-1,2-dicarbonitrile typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in synthetic methodologies have focused on improving the efficiency of these reactions while minimizing environmental impact. For example, researchers have developed catalytic routes that reduce the use of hazardous reagents and lower energy consumption during production.

In terms of applications beyond traditional organic synthesis and catalysis, there is growing interest in exploring the electronic properties of 3,6-Diethylbenzene-1,2-dicarbonitrile. Its conjugated system allows for potential applications in electronic materials such as organic semiconductors or conductive polymers. Preliminary studies suggest that incorporating this compound into polymer blends could enhance their electrical conductivity without compromising mechanical integrity.

The environmental impact of using CAS No. 125773-94-6-based materials is another area gaining attention from researchers and industry professionals alike. As concerns about sustainability grow globally, there is increasing pressure to develop eco-friendly alternatives or improve existing processes to minimize waste generation during production.

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The future looks promising for this compound as it continues to find new applications across diverse industries.